Cas no 61739-35-3 (1,7-dichloroheptan-2-one)

1,7-Dichloroheptan-2-one is a chlorinated ketone compound characterized by its reactive dichloro and carbonyl functional groups. This intermediate is primarily utilized in organic synthesis, offering versatility in the construction of complex molecules due to its bifunctional reactivity. The presence of chlorine atoms at the terminal positions enhances its utility in nucleophilic substitution reactions, while the ketone group allows for further derivatization. Its linear heptane backbone provides structural flexibility, making it suitable for applications in pharmaceuticals, agrochemicals, and specialty chemicals. The compound's stability under standard conditions ensures reliable handling and storage, facilitating its use in multi-step synthetic processes.

1,7-dichloroheptan-2-one structure

Product Name:1,7-dichloroheptan-2-one

CAS No:61739-35-3

MF:C₇H₁₂Cl₂O

MW:183.075580596924

MDL:MFCD32692627

CID:467891

PubChem ID:71392762

Update Time:2025-10-29

1,7-dichloroheptan-2-one Chemical and Physical Properties

Names and Identifiers

- 2-Heptanone, 1,7-dichloro-
- 1,7-dichloroheptan-2-one
- 1,7-dichloroheptanone
- 61739-35-3
- DTXSID30814556
- EN300-26979250
- MDL： MFCD32692627
- Inchi： 1S/C7H12Cl2O/c8-5-3-1-2-4-7(10)6-9/h1-6H2
- InChI Key： FOUXBRHSPNDRKS-UHFFFAOYSA-N
- SMILES： ClCCCCCC(CCl)=O

Computed Properties

Exact Mass: 182.02666
Monoisotopic Mass: 182.0265204g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 6
Complexity: 93.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

1,7-dichloroheptan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-26979250-1g	1,7-dichloroheptan-2-one	61739-35-3	95%	1g	$914.0	2023-09-11
Enamine	EN300-26979250-5g	1,7-dichloroheptan-2-one	61739-35-3	95%	5g	$2650.0	2023-09-11
Enamine	EN300-26979250-10g	1,7-dichloroheptan-2-one	61739-35-3	95%	10g	$3929.0	2023-09-11
Enamine	EN300-26979250-0.05g	1,7-dichloroheptan-2-one	61739-35-3	95.0%	0.05g	$212.0	2025-03-20
Enamine	EN300-26979250-0.1g	1,7-dichloroheptan-2-one	61739-35-3	95.0%	0.1g	$317.0	2025-03-20
Enamine	EN300-26979250-0.25g	1,7-dichloroheptan-2-one	61739-35-3	95.0%	0.25g	$452.0	2025-03-20
Enamine	EN300-26979250-0.5g	1,7-dichloroheptan-2-one	61739-35-3	95.0%	0.5g	$713.0	2025-03-20
Enamine	EN300-26979250-1.0g	1,7-dichloroheptan-2-one	61739-35-3	95.0%	1.0g	$914.0	2025-03-20
Enamine	EN300-26979250-2.5g	1,7-dichloroheptan-2-one	61739-35-3	95.0%	2.5g	$1791.0	2025-03-20
Enamine	EN300-26979250-5.0g	1,7-dichloroheptan-2-one	61739-35-3	95.0%	5.0g	$2650.0	2025-03-20